![molecular formula C26H24Cl2FeP2 B1278393 [1,2-Bis(diphenyphosphino)ethane]dichloroiron(II) CAS No. 41536-18-9](/img/structure/B1278393.png)
[1,2-Bis(diphenyphosphino)ethane]dichloroiron(II)
Overview
Description
“[1,2-Bis(diphenyphosphino)ethane]dichloroiron(II)” is a coordination compound made up of two diphenylphosphinoethyl ligands and a central iron atom. It is a commonly used bidentate ligand in coordination chemistry . It is involved in the metal-catalyzed allylic alkylation and decarboxylation of allylic esters .
Synthesis Analysis
The preparation of dppe is by the alkylation of NaPPh2 . The reaction is as follows:Molecular Structure Analysis
The molecular formula of “[1,2-Bis(diphenyphosphino)ethane]dichloroiron(II)” is [(C6H5)2PCH2CH2P(C6H5)2]FeCl2 . Its molecular weight is 525.17 g/mol .Chemical Reactions Analysis
“[1,2-Bis(diphenyphosphino)ethane]dichloroiron(II)” is involved in various reactions. For instance, it is used in Kumada catalyst-transfer polycondensation, oxidation of carboranyl phosphine ligands, synthesis of nickel-iron dithiolato hydrides, Ullmann reactions - homocoupling reactions, and as a co-catalyst for hydroformylation of alcohols for the synthesis of quaternary carbon centers .Physical And Chemical Properties Analysis
“[1,2-Bis(diphenyphosphino)ethane]dichloroiron(II)” is a solid with a melting point of 263-265 °C (lit.) .Scientific Research Applications
Metal-Catalyzed Allylic Alkylation
This compound is involved in the metal-catalyzed allylic alkylation . Allylic alkylation is a powerful tool in organic synthesis for the formation of C-C bonds, and this compound can act as a catalyst in such reactions .
Decarboxylation of Allylic Esters
“[1,2-Bis(diphenyphosphino)ethane]dichloroiron(II)” is used in the decarboxylation of allylic esters . Decarboxylation is a chemical reaction that removes a carboxyl group from a molecule, and this compound can facilitate such reactions .
1,3-Diene Synthesis
This compound is used in 1,3-diene synthesis . Dienes are hydrocarbons that contain two double bonds, and this compound can assist in their synthesis .
Cycloaddition Reactions
“[1,2-Bis(diphenyphosphino)ethane]dichloroiron(II)” is used in cycloaddition reactions . Cycloaddition is a chemical reaction in which two or more unsaturated molecules combine with the formation of a cyclic adduct, and this compound can catalyze such reactions .
Carbonylation Reactions
This compound is used in carbonylation reactions . Carbonylation is a chemical reaction that introduces a carbonyl group into a molecule, and this compound can facilitate such reactions .
Radical Polymerization of Methacrylates
“[1,2-Bis(diphenyphosphino)ethane]dichloroiron(II)” acts as a catalyst for the radical polymerization of methacrylates . This process is crucial in the production of various polymers and resins .
Asymmetric Allylic Alkylations
This compound is used in asymmetric allylic alkylations . These reactions are important in the field of organic synthesis, as they allow for the formation of chiral molecules .
Hydroformylation of Dihydromyrcenol and Epoxides
“[1,2-Bis(diphenyphosphino)ethane]dichloroiron(II)” is used as a co-catalyst for the hydroformylation of dihydromyrcenol and epoxides . Hydroformylation is a process that involves the addition of a formyl group and a hydrogen atom to a carbon-carbon double bond .
Mechanism of Action
Target of Action
It’s known that this compound is used in coordination chemistry to prepare metal complexes .
Mode of Action
It’s known to be involved in metal-catalyzed reactions .
Biochemical Pathways
The compound is involved in various reactions such as allylic alkylation, decarboxylation of allylic esters, 1,3-diene synthesis, cycloaddition reactions, and carbonylation reactions
Result of Action
The result of the action of [1,2-Bis(diphenyphosphino)ethane]dichloroiron(II) depends on the specific reaction it is involved in. For instance, in allylic alkylation, it can help in the formation of new carbon-carbon bonds .
Safety and Hazards
Future Directions
As a commonly used bidentate ligand in coordination chemistry, “[1,2-Bis(diphenyphosphino)ethane]dichloroiron(II)” has potential applications in various fields. Its use in Kumada catalyst-transfer polycondensation, oxidation of carboranyl phosphine ligands, synthesis of nickel-iron dithiolato hydrides, Ullmann reactions - homocoupling reactions, and as a co-catalyst for hydroformylation of alcohols for the synthesis of quaternary carbon centers suggests that it could be further explored in these areas.
properties
IUPAC Name |
dichloroiron;2-diphenylphosphanylethyl(diphenyl)phosphane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24P2.2ClH.Fe/c1-5-13-23(14-6-1)27(24-15-7-2-8-16-24)21-22-28(25-17-9-3-10-18-25)26-19-11-4-12-20-26;;;/h1-20H,21-22H2;2*1H;/q;;;+2/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXTCSIQSHINKKY-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)P(CCP(C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4.Cl[Fe]Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24Cl2FeP2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70449048 | |
Record name | [1,2-Bis(diphenyphosphino)ethane]dichloroiron(II) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70449048 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
525.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[1,2-Bis(diphenyphosphino)ethane]dichloroiron(II) | |
CAS RN |
41536-18-9 | |
Record name | [1,2-Bis(diphenyphosphino)ethane]dichloroiron(II) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70449048 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | [1,2-Bis(diphenylphosphino)ethane]dichloroiron(II) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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